Cas no 793678-95-2 (5-(4-chlorophenyl)-1-2-(propan-2-yl)phenyl-1H-imidazole-2-thiol)

• Product Name: 5-(4-chlorophenyl)-1-2-(propan-2-yl)phenyl-1H-imidazole-2-thiol
• CAS No: 793678-95-2
• MF: C₁₈H₁₇ClN₂S
• MW: 328.858981847763
• CID: 844203
• PubChem ID: 4961579
• Update Time: 2025-11-02

5-(4-chlorophenyl)-1-2-(propan-2-yl)phenyl-1H-imidazole-2-thiol Chemical and Physical Properties

Names and Identifiers

• 5-(4-CHLOROPHENYL)-1-(2-ISOPROPYLPHENYL)-1H-IMIDAZOLE-2-THIOL
• 5-(4-chlorophenyl)-1-2-(propan-2-yl)phenyl-1H-imidazole-2-thiol
• J-516224
• EN300-11296
• CS-0222884
• 5-(4-chlorophenyl)-1-[2-(propan-2-yl)phenyl]-1H-imidazole-2-thiol
• AKOS001111416
• Z57041980
• 793678-95-2
• 4-(4-chlorophenyl)-3-(2-propan-2-ylphenyl)-1H-imidazole-2-thione
• G76054
• 5-(4-chlorophenyl)-1-(2-isopropylphenyl)-3H-imidazole-2-thione

• MDL： MFCD06363469
• Inchi： 1S/C18H17ClN2S/c1-12(2)15-5-3-4-6-16(15)21-17(11-20-18(21)22)13-7-9-14(19)10-8-13/h3-12H,1-2H3,(H,20,22)
• InChI Key： XYMUSFYKWBWAJT-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=CNC(N1C1C=CC=CC=1C(C)C)=S

Computed Properties

• Exact Mass: 328.0800974g/mol
• Monoisotopic Mass: 328.0800974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 47.4Ų

Additional information on 5-(4-chlorophenyl)-1-2-(propan-2-yl)phenyl-1H-imidazole-2-thiol

Comprehensive Overview of 5-(4-chlorophenyl)-1-(2-(propan-2-yl)phenyl)-1H-imidazole-2-thiol (CAS No. 793678-95-2)

5-(4-chlorophenyl)-1-(2-(propan-2-yl)phenyl)-1H-imidazole-2-thiol (CAS No. 793678-95-2) is a specialized organic compound belonging to the imidazole-thiol class. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties and potential applications. The presence of a chlorophenyl group and a propan-2-ylphenyl moiety enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for imidazole derivatives has surged, driven by their versatility in drug discovery and material science. Researchers are particularly interested in 5-(4-chlorophenyl)-1-(2-(propan-2-yl)phenyl)-1H-imidazole-2-thiol due to its potential as a building block for bioactive molecules. Its thiol group offers opportunities for further functionalization, enabling the synthesis of compounds with tailored properties for specific applications.

The compound's CAS No. 793678-95-2 serves as a unique identifier, ensuring precise referencing in scientific literature and regulatory documents. Its molecular structure, characterized by the imidazole ring and chlorophenyl substituent, has been studied extensively for its electronic and steric effects. These studies are crucial for optimizing its performance in various applications, from catalysis to molecular recognition.

One of the trending topics in chemical research is the development of sustainable synthesis methods. 5-(4-chlorophenyl)-1-(2-(propan-2-yl)phenyl)-1H-imidazole-2-thiol aligns with this trend, as researchers explore greener pathways for its production. Innovations such as microwave-assisted synthesis and catalyst-free reactions are being investigated to reduce environmental impact while maintaining high yields and purity.

Another area of interest is the compound's potential role in medicinal chemistry. Imidazole derivatives are known for their pharmacological activities, including antimicrobial, anti-inflammatory, and anticancer properties. While 5-(4-chlorophenyl)-1-(2-(propan-2-yl)phenyl)-1H-imidazole-2-thiol itself is not a drug, its structural features make it a promising candidate for further derivatization to enhance bioactivity and selectivity.

In the agrochemical sector, imidazole-thiol compounds are explored for their potential as pesticide intermediates. The chlorophenyl group in CAS No. 793678-95-2 may contribute to the compound's ability to interact with biological targets, offering avenues for developing novel crop protection agents. This aligns with the growing need for eco-friendly pesticides to address global food security challenges.

From a technical perspective, the compound's solubility and stability under various conditions are critical for its practical use. Researchers are investigating its behavior in different solvents and temperatures to optimize storage and handling protocols. Such studies are essential for ensuring consistent performance in industrial and laboratory settings.

The rise of computational chemistry has also impacted research on 5-(4-chlorophenyl)-1-(2-(propan-2-yl)phenyl)-1H-imidazole-2-thiol. Advanced modeling techniques, such as density functional theory (DFT), are employed to predict its electronic properties and reactivity. These insights accelerate the design of new derivatives and reduce the need for extensive experimental trials.

In conclusion, 5-(4-chlorophenyl)-1-(2-(propan-2-yl)phenyl)-1H-imidazole-2-thiol (CAS No. 793678-95-2) is a compound of significant scientific and industrial interest. Its unique structure and versatile applications make it a focal point in organic synthesis, drug development, and agrochemical research. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing sustainable chemistry and innovative material design.